molecular formula C14H18ClNO B4793977 N-[(5-phenyl-2-furyl)methyl]propan-2-amine hydrochloride

N-[(5-phenyl-2-furyl)methyl]propan-2-amine hydrochloride

Cat. No. B4793977
M. Wt: 251.75 g/mol
InChI Key: JCJAXURBLBDKRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[(5-phenyl-2-furyl)methyl]propan-2-amine hydrochloride, also known as fenfluramine hydrochloride, is a chemical compound that has been used in scientific research for many years. It is a member of the amphetamine class of compounds and has been shown to have a number of interesting biochemical and physiological effects. In

Mechanism of Action

Fenfluramine hydrochloride works by increasing the release of serotonin in the brain. Serotonin is a neurotransmitter that is involved in a variety of physiological processes, including mood regulation, appetite, and sleep. By increasing the release of serotonin, N-[(5-phenyl-2-furyl)methyl]propan-2-amine hydrochloride hydrochloride can have an effect on all of these processes.
Biochemical and Physiological Effects:
Fenfluramine hydrochloride has been shown to have a number of interesting biochemical and physiological effects. It has been shown to decrease food intake and body weight in animals and humans. It has also been shown to have an effect on the release of other neurotransmitters, including dopamine and norepinephrine. Additionally, it has been shown to have an effect on glucose metabolism and insulin sensitivity.

Advantages and Limitations for Lab Experiments

One advantage of N-[(5-phenyl-2-furyl)methyl]propan-2-amine hydrochloride hydrochloride is that it has been well-studied and its effects are well-understood. It is also relatively easy to administer and has a known mechanism of action. However, one limitation is that it can be difficult to obtain and may be expensive.

Future Directions

There are many potential future directions for research involving N-[(5-phenyl-2-furyl)methyl]propan-2-amine hydrochloride hydrochloride. One area of interest is its potential use in the treatment of obesity and related metabolic disorders. It may also be useful in the treatment of depression and anxiety. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects.

Scientific Research Applications

Fenfluramine hydrochloride has been used in scientific research to study a variety of biological processes. It has been shown to have an effect on the release of serotonin in the brain, which has led to its use in studies of depression and anxiety. It has also been used to study the effects of serotonin on feeding behavior and satiety.

properties

IUPAC Name

N-[(5-phenylfuran-2-yl)methyl]propan-2-amine;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NO.ClH/c1-11(2)15-10-13-8-9-14(16-13)12-6-4-3-5-7-12;/h3-9,11,15H,10H2,1-2H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JCJAXURBLBDKRV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)NCC1=CC=C(O1)C2=CC=CC=C2.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H18ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

251.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.